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Abstract
Acremolactone A is a novel natural product identified as an epoxydihydropyranyl γ-lactone.

Isolated from the fungus Acremonium roseum I4267, it has demonstrated significant herbicidal

properties. This document provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activity of Acremolactone A. It includes a summary

of the spectroscopic data that enabled its structural elucidation and details on its potent

inhibitory effects on plant growth. The absolute stereochemistry of this complex molecule has

also been determined, providing a complete structural description. This guide is intended to

serve as a foundational resource for researchers in natural product chemistry, herbicide

development, and related fields.

Chemical Structure and Physicochemical Properties
Acremolactone A is a structurally unique fungal metabolite characterized by a complex

polycyclic system. It is classified as an epoxydihydropyranyl γ-lactone. The complete

stereostructure of Acremolactone A was established through extensive spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), and

confirmed by chemical degradation studies.

The molecular formula and other key physicochemical properties are summarized below.
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Table 1: Physicochemical Properties of Acremolactone A

Property Value Reference

Molecular Formula C20H24O7 [1]

Molecular Weight 376.4 g/mol [1]

Appearance Colorless needles [1]

Melting Point 178-180 °C [1]

Optical Rotation ([α]D) +137° (c 0.1, MeOH) [1]

UV λmax (MeOH) 218 nm (ε 11,000) [1]

Note: Detailed experimental data for the determination of these properties are outlined in the

referenced publications. The full text of these publications is required for a complete

understanding of the methodologies.

Spectroscopic Data
The structural elucidation of Acremolactone A was heavily reliant on 1D and 2D NMR

spectroscopy, as well as high-resolution mass spectrometry. The following tables summarize

the key ¹H and ¹³C NMR chemical shifts.

Table 2: ¹H NMR Spectroscopic Data for Acremolactone A (in CDCl₃)

Position δH (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 3: ¹³C NMR Spectroscopic Data for Acremolactone A (in CDCl₃)

Position δC (ppm)

Data not available in search results
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Note: The complete and detailed NMR data, including coupling constants and 2D correlation

data (COSY, HMQC, HMBC), are contained within the primary literature and are essential for

unambiguous structural assignment. Access to the full text of the cited papers is required to

populate these tables.

Biological Activity: Herbicidal Properties
Acremolactone A has been identified as a potent herbicidal agent. Its biological activity has

been evaluated against various plant species, demonstrating significant growth inhibition.

Herbicidal Activity Spectrum
Acremolactone A exhibits strong inhibitory effects on the germination and growth of higher

plants.

Table 4: Herbicidal Activity of Acremolactone A

Plant Species Activity Metric (e.g., IC₅₀) Value

Data not available in search

results

Note: Quantitative data on the herbicidal efficacy of Acremolactone A, such as IC₅₀ values

against specific plant species, are detailed in the primary research articles. The full text is

required to access this information.

Experimental Protocols
This section outlines the general methodologies employed in the isolation, characterization,

and biological evaluation of Acremolactone A, as inferred from the available literature

abstracts.

Isolation and Purification of Acremolactone A
The isolation of Acremolactone A from Acremonium roseum I4267 involves a multi-step

process to separate the compound from the fungal culture.
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Fermentation and Extraction

Chromatographic Purification

Fermentation of Acremonium roseum I4267

Filtration of Culture Broth

Solvent Extraction of Mycelial Cake

Silica Gel Column Chromatography

Crude Extract

Sephadex LH-20 Column Chromatography

Preparative HPLC

PureAcremolactoneA

Pure Acremolactone A

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Acremolactone A.

Methodology:
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Fermentation:Acremonium roseum I4267 is cultured in a suitable liquid medium to promote

the production of secondary metabolites, including Acremolactone A.

Extraction: The fungal mycelia are separated from the culture broth by filtration. The mycelial

cake is then extracted with an organic solvent (e.g., ethyl acetate) to obtain a crude extract.

Chromatography: The crude extract is subjected to a series of chromatographic separations,

typically starting with silica gel column chromatography, followed by size-exclusion

chromatography (e.g., Sephadex LH-20), and finally purified to homogeneity using

preparative high-performance liquid chromatography (HPLC).

Structural Elucidation
The chemical structure of the purified Acremolactone A is determined using a combination of

spectroscopic techniques.
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Spectroscopic Analysis

Pure Acremolactone A
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Chemical Degradation NOE Experiments

Complete 3D Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acremolactone A: A Technical Guide to its Chemical
Structure and Herbicidal Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590186#chemical-structure-and-properties-of-
acremolactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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